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Compound of Interest

Compound Name: Fludazonium chloride

Cat. No.: B1662727 Get Quote

An In-depth Technical Guide to Fludazonium
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of fludazonium chloride, an

antifungal agent. It details its chemical identity, physicochemical properties, and mechanism of

action, offering valuable information for professionals in drug development and research.

Chemical Identity and Synonyms
Fludazonium chloride is a synthetic azole derivative with potent antifungal properties. Its

formal chemical name according to the International Union of Pure and Applied Chemistry

(IUPAC) is 2-[3-[2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]imidazol-1-ium-1-

yl]-1-(4-fluorophenyl)ethanone chloride.

For ease of reference in research and development, fludazonium chloride is also known by

several synonyms. These are crucial to recognize when reviewing literature and

documentation.

Table 1: Chemical Synonyms and Identifiers for Fludazonium Chloride
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Type Identifier

Common Name Fludazonium chloride

Research Code R23633[1]

CAS Number 53597-28-7[1]

Systematic Name

1H-Imidazolium, 1-(2-(2,4-dichlorophenyl)-2-

((2,4-dichlorophenyl)methoxy)ethyl)-3-(2-(4-

fluorophenyl)-2-oxoethyl)-, chloride

Other Synonyms

1-(2,4-Dichloro-beta-((2,4-

dichlorobenzyl)oxy)phenethyl)-3-(p-

fluorophenacyl)imidazolium chloride,

Fludazonium ion

Physicochemical Properties
A thorough understanding of the physicochemical properties of fludazonium chloride is

fundamental for formulation development, pharmacokinetic studies, and analytical method

development. The key quantitative data are summarized in the table below.

Table 2: Physicochemical Properties of Fludazonium Chloride

Property Value

Molecular Formula C₂₆H₂₀Cl₅FN₂O₂[1]

Molecular Weight 588.71 g/mol [1]

Solubility Soluble in DMSO[1]

Storage Temperature -20°C[1]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.mdpi.com/2076-2607/13/4/862
https://www.mdpi.com/2076-2607/13/4/862
https://www.benchchem.com/product/b1662727?utm_src=pdf-body
https://www.benchchem.com/product/b1662727?utm_src=pdf-body
https://www.mdpi.com/2076-2607/13/4/862
https://www.mdpi.com/2076-2607/13/4/862
https://www.mdpi.com/2076-2607/13/4/862
https://www.mdpi.com/2076-2607/13/4/862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fludazonium chloride, as an azole antifungal, exerts its therapeutic effect by disrupting the

integrity of the fungal cell membrane. The primary target of azole antifungals is the enzyme

lanosterol 14α-demethylase, a key enzyme in the biosynthesis of ergosterol. Ergosterol is a

vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and

is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound

enzymes.

The inhibition of lanosterol 14α-demethylase leads to a depletion of ergosterol and an

accumulation of toxic sterol intermediates. This disruption of the cell membrane structure and

function ultimately inhibits fungal growth and replication.
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Inhibition of Ergosterol Biosynthesis by Fludazonium Chloride.

Experimental Protocols: Analytical Quantification
Accurate and precise quantification of fludazonium chloride is essential for quality control,

formulation analysis, and pharmacokinetic studies. While a specific, validated analytical method

for fludazonium chloride is not publicly available, a standard approach using High-

Performance Liquid Chromatography (HPLC) can be readily developed and validated based on

methods for structurally similar compounds, such as other azole antifungals or quaternary

ammonium compounds.

A Representative HPLC Method Development and Validation Workflow:

The following outlines a typical workflow for developing and validating an HPLC method for the

quantification of fludazonium chloride in a pharmaceutical formulation.
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Workflow for HPLC Method Development and Validation.
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Key Considerations for Method Development:

Column Chemistry: A reversed-phase column, such as a C18 or C8, would be a suitable

starting point for retaining the relatively nonpolar fludazonium chloride molecule.

Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile or

methanol) and an aqueous buffer (e.g., phosphate or acetate buffer) would likely be required

to achieve good peak shape and resolution from any impurities or excipients. The pH of the

aqueous phase should be optimized to ensure the analyte is in a single ionic form.

Detection: Fludazonium chloride contains chromophores that should allow for detection by

UV-Vis spectrophotometry. A wavelength scan of a standard solution would be performed to

determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

Validation Parameters: The method would be validated according to the International Council

for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity,

range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD),

limit of quantification (LOQ), and robustness.

This technical guide provides foundational information for researchers and professionals

working with fludazonium chloride. Further in-house experimental work is necessary to

establish and validate specific analytical protocols and to fully characterize its biological activity

in various fungal species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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